Cas no 2138028-01-8 (3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide)

• Product Name: 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide
• CAS No: 2138028-01-8
• MF: C₆H₁₁N₅O
• MW: 169.184439897537
• CID: 5961542
• PubChem ID: 165847654
• Update Time: 2025-05-20

3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide
• 2138028-01-8
• EN300-1113725

• Inchi： 1S/C6H11N5O/c1-8-6(12)2-3-11-9-4-5(7)10-11/h4H,2-3H2,1H3,(H2,7,10)(H,8,12)
• InChI Key： VVVFCVYITOQKOZ-UHFFFAOYSA-N
• SMILES： O=C(CCN1N=CC(N)=N1)NC

Computed Properties

• Exact Mass: 169.09635999g/mol
• Monoisotopic Mass: 169.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide

Introduction to 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide (CAS No. 2138028-01-8)

3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide, identified by its CAS number 2138028-01-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered attention due to its structural features and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of a triazole ring and an amino functional group makes it a versatile scaffold for further chemical modifications, enabling the exploration of diverse biological activities.

The triazole moiety, a five-membered heterocyclic compound containing three nitrogen atoms, is well-documented for its broad spectrum of biological activities. It has been widely incorporated into drug molecules due to its ability to enhance binding affinity and metabolic stability. In particular, the 4-amino-substituted triazole derivative found in this compound provides a reactive site for further functionalization, allowing for the design of molecules with tailored pharmacological properties.

The N-methylpropanamide component of the molecule contributes to its structural complexity and may play a crucial role in modulating its pharmacokinetic behavior. Amides are common pharmacophores in drug design, known for their ability to improve solubility and bioavailability while maintaining favorable interactions with biological targets. The combination of these structural elements suggests that 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide could exhibit unique interactions with biological systems, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential therapeutic applications. The triazole ring has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of triazole have shown efficacy against drug-resistant bacterial strains by inhibiting essential bacterial enzymes or disrupting cell wall synthesis. The 4-amino group in this compound could serve as a site for covalent bonding with target proteins or for further derivatization to enhance specific biological activities.

Moreover, the N-methylpropanamide moiety may contribute to the compound's solubility and membrane permeability, which are critical factors in drug design. Poor solubility often limits the bioavailability of drug candidates, making it essential to optimize such properties during early-stage development. The structural features of 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide suggest that it could be modified to improve pharmacokinetic profiles while retaining or enhancing biological activity.

In the context of modern drug discovery, small molecules like 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide are often used as starting points for structure-based drug design. High-throughput screening (HTS) and virtual screening techniques have enabled researchers to rapidly identify promising candidates based on their predicted interactions with biological targets. The combination of experimental validation and computational analysis has become indispensable in optimizing lead compounds for clinical development.

One area where this compound shows particular promise is in the development of antiviral agents. The triazole ring has been successfully incorporated into several antiviral drugs due to its ability to disrupt viral replication cycles. For example, triazole derivatives have been used to inhibit viral proteases or polymerases, thereby preventing viral propagation. The 4-amino group could be exploited to enhance binding interactions with viral proteins or to facilitate prodrug activation within host cells.

Another emerging application is in the field of anti-inflammatory drugs. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and neurodegenerative conditions. Compounds containing triazole moieties have demonstrated anti-inflammatory effects by modulating key signaling pathways involved in inflammation. The amide group in 3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide could serve as a scaffold for developing novel anti-inflammatory agents by interacting with inflammatory mediators or enzyme targets.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key synthetic strategies may include nucleophilic substitution reactions at the triazole ring or condensation reactions involving the amide group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving accessibility for research purposes.

In conclusion,3-(4-amino-2H-1,2,3-triazol-2-yl)-N-methylpropanamide (CAS No. 2138028-01-8) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features—combining a reactive triazole ring, an amino substituent,and an N-methylpropanamide moiety—make it a valuable scaffold for further chemical exploration and biological evaluation. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems,this compound will undoubtedly remain at the forefront of pharmaceutical innovation.